Cas no 1690800-28-2 (Methanesulfonamide, N-(3-chloro-5-fluorophenyl)-)

• Product Name: Methanesulfonamide, N-(3-chloro-5-fluorophenyl)-
• CAS No: 1690800-28-2
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 5959414
• PubChem ID: 103773302
• Update Time: 2025-06-08

Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(3-chloro-5-fluorophenyl)-
• 1690800-28-2
• N-(3-Chloro-5-fluorophenyl)methanesulfonamide
• EN300-741102

• Inchi： 1S/C7H7ClFNO2S/c1-13(11,12)10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key： SWYGGELRHWFUGN-UHFFFAOYSA-N
• SMILES： CS(NC1=CC(F)=CC(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 299.5±50.0 °C(Predicted)
• pka: 6.50±0.10(Predicted)

Additional information on Methanesulfonamide, N-(3-chloro-5-fluorophenyl)-

Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- (CAS No. 1690800-28-2): A Comprehensive Overview in Modern Chemical Biology

Methanesulfonamide, specifically the compound with the chemical designation N-(3-chloro-5-fluorophenyl)- and identified by the CAS number 1690800-28-2, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both chloro and fluoro substituents on the phenyl ring introduces a level of complexity that makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The structural motif of Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- (CAS No. 1690800-28-2) is derived from methanesulfonamide, a well-known sulfonamide derivative. Sulfonamides have long been recognized for their biological activity, particularly in the context of antimicrobial and anti-inflammatory properties. The introduction of chloro and fluoro groups at specific positions on the phenyl ring enhances the compound's interactions with biological targets, thereby modulating its pharmacological profile.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes and are often implicated in various diseases, including cancer and inflammatory disorders. The compound N-(3-chloro-5-fluorophenyl)methanesulfonamide (CAS No. 1690800-28-2) has been explored as a potential modulator of PPIs due to its ability to interact with specific amino acid residues within target proteins.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that sulfonamide derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The chloro and fluoro substituents on the phenyl ring are believed to enhance binding affinity and selectivity towards these targets. For instance, research has shown that derivatives of methanesulfonamide can interfere with the signaling pathways that drive tumor growth and metastasis.

The synthesis of Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- (CAS No. 1690800-28-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine at the 5-position of the phenyl ring is particularly challenging due to its high electronegativity, which necessitates specialized synthetic methodologies. Despite these challenges, advancements in synthetic chemistry have made it possible to produce this compound in sufficient quantities for both laboratory research and potential clinical trials.

Recent computational studies have also shed light on the molecular interactions between N-(3-chloro-5-fluorophenyl)methanesulfonamide (CAS No. 1690800-28-2) and its biological targets. Molecular dynamics simulations have revealed that this compound can form stable complexes with proteins by engaging in hydrogen bonding and hydrophobic interactions. These insights have been instrumental in designing analogs with improved pharmacokinetic properties.

In addition to its potential as an anticancer agent, Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- (CAS No. 1690800-28-2) has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, this compound may offer therapeutic benefits similar to those observed with other sulfonamide derivatives.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies using cell culture models and animal models have provided valuable insights into the pharmacological profile of N-(3-chloro-5-fluorophenyl)methanesulfonamide. These studies have highlighted its ability to inhibit target enzymes without significant toxicity at therapeutic doses.

The future directions for research on this compound include exploring its potential as a lead molecule for drug discovery programs. By leveraging structure-based drug design principles, researchers aim to optimize its binding affinity and selectivity towards biological targets. Additionally, investigating its mechanism of action will provide a deeper understanding of how it interacts with cellular components.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods, such as quantum mechanics/molecular mechanics (QM/MM) simulations, have enabled researchers to predict the behavior of molecules like Methanesulfonamide, N-(3-chloro-5-fluorophenyl)- (CAS No. 1690800-28-2) at an atomic level. These predictions are crucial for guiding experimental efforts and reducing the time required for drug development.

In conclusion, Methanesulfonamide derivatives represent a promising class of compounds with diverse applications in chemical biology and pharmaceutical research. The specific derivative known as N-(3-chloro-5-fluorophenyl)methanesulfonamide (CAS No. 1690800-28-2) has shown particular promise as a modulator of protein-protein interactions and as a lead molecule for drug discovery programs targeting cancer and inflammatory diseases.